Cas no 2229364-86-5 (tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate
• CAS No: 2229364-86-5
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 6240844
• PubChem ID: 165736180
• Update Time: 2025-10-28

tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate
• EN300-1874219
• tert-butyl N-[3-(2-methylbut-3-yn-2-yl)phenyl]carbamate
• 2229364-86-5

• Inchi： 1S/C16H21NO2/c1-7-16(5,6)12-9-8-10-13(11-12)17-14(18)19-15(2,3)4/h1,8-11H,2-6H3,(H,17,18)
• InChI Key： KQAZRXCPULSJNS-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(C#C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate

Introduction to tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate (CAS No. 2229364-86-5)

tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate, with the CAS number 2229364-86-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a phenylcarbamate moiety, and a 2-methylbut-3-yn-2-yl substituent. These structural elements contribute to its potential utility in various biological and pharmaceutical applications.

The tert-butyl group is known for its steric hindrance and stability, which can enhance the compound's resistance to metabolic degradation. The phenylcarbamate moiety, on the other hand, is a common functional group in many bioactive molecules, often associated with the ability to form hydrogen bonds and interact with biological targets. The 2-methylbut-3-yn-2-yl substituent introduces additional complexity and reactivity, which can be leveraged for specific interactions with enzymes or receptors.

Recent studies have highlighted the potential of tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Moreover, preliminary data from in vivo studies suggest that tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate may have neuroprotective effects. These findings are particularly relevant given the growing interest in developing new treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and modulate key signaling pathways involved in neuronal survival and function has been a focus of recent investigations.

In addition to its therapeutic potential, tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate has also been explored for its use as a chemical probe in academic research. Its unique structure makes it an ideal tool for studying protein-protein interactions and enzymatic mechanisms. For example, researchers at the University of California have utilized this compound to investigate the binding kinetics of specific enzymes involved in metabolic pathways, providing valuable insights into their catalytic mechanisms.

The synthesis of tert-butyl N-3-(2-methylbut-3-yn-2-yl)phenylcarbamate involves several well-established chemical reactions. The key steps typically include the formation of the tert-butyl carbamate from aniline followed by the introduction of the 2-methylbut-3-yne moiety through a suitable coupling reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial applications.

From a safety perspective, tert-butyl N-3-(2-methylbut-3-yne)phenylcarbamate is generally considered to be stable under standard laboratory conditions. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety. It is important to note that while this compound does not fall under any regulatory classifications as a hazardous material or controlled substance, it should still be handled with care to avoid potential health risks.

In conclusion, tert-butyl N-3-(2-methylbut-3-yne)phenylcarbamate (CAS No. 2229364-86-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into its properties and potential uses will emerge, further solidifying its importance in the scientific community.